Cas no 660861-66-5 (Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)-)

Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)- structure
660861-66-5 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)-
CAS No:660861-66-5
MF:C16H17N
MW:223.312884092331
CID:1702591
Update Time:2024-08-31

Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1,2,3,4-tetrahydro-8-methyl-1-phenyl-, (1S)-
    • Inchi: 1S/C16H17N/c1-12-6-5-9-13-10-11-17-16(15(12)13)14-7-3-2-4-8-14/h2-9,16-17H,10-11H2,1H3/t16-/m0/s1
    • InChI Key: PDEMINLFIHERNV-INIZCTEOSA-N
    • SMILES: [C@H]1(C2=CC=CC=C2)C2=C(C=CC=C2C)CCN1

Computed Properties

  • Exact Mass: 223.13621

Experimental Properties

  • Density: 1.049±0.06 g/cm3(Predicted)
  • Boiling Point: 354.9±11.0 °C(Predicted)
  • PSA: 12.03
  • pka: 9.00±0.40(Predicted)
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